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Compound of Interest

Compound Name:
5-Bromo-4-fluorobenzo[d]

[1,3]dioxole

Cat. No.: B581386 Get Quote

Technical Guide: 5-Bromo-4-
fluorobenzo[d]dioxole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and a

representative synthetic approach for 5-Bromo-4-fluorobenzo[d]dioxole, a halogenated

benzodioxole derivative of interest in medicinal chemistry and materials science.

Core Molecular Data
The fundamental molecular properties of 5-Bromo-4-fluorobenzo[d]dioxole are summarized in

the table below for easy reference.

Property Value Source(s)

Molecular Formula C₇H₄BrFO₂ [1]

Molecular Weight 219.01 g/mol

CAS Number 1226808-75-8 [1]

Synonyms
5-Bromo-4-fluoro-1,3-

benzodioxole
[2]
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Representative Synthetic Workflow
While specific experimental protocols for the synthesis of 5-Bromo-4-fluorobenzo[d]dioxole are

not readily available in the public domain, a plausible synthetic route can be conceptualized

based on established halogenation methodologies for related benzodioxole structures. The

following diagram illustrates a representative workflow for the bromination of a fluorinated

benzodioxole precursor.
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Caption: Representative workflow for the synthesis of 5-Bromo-4-fluorobenzo[d]dioxole.
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Experimental Considerations
The synthesis of halogenated benzodioxoles often involves electrophilic aromatic substitution.

Below are key considerations for a potential experimental protocol for the synthesis of 5-

Bromo-4-fluorobenzo[d]dioxole.

Materials:

Starting Material: 4-Fluorobenzo[d]dioxole

Brominating Agent: N-Bromosuccinimide (NBS) or elemental bromine (Br₂) are common

choices.

Solvent: A suitable inert solvent such as acetonitrile or a halogenated solvent like carbon

tetrachloride could be employed.

Catalyst: Depending on the reactivity of the starting material and the chosen brominating

agent, a Lewis acid catalyst may be necessary to facilitate the reaction.

General Procedure:

Reaction Setup: The 4-fluorobenzo[d]dioxole would be dissolved in the chosen solvent in a

reaction vessel protected from light, especially if using NBS. The vessel would be cooled to a

suitable temperature, often 0°C, to control the reaction rate and minimize side product

formation.

Addition of Brominating Agent: The brominating agent would be added portion-wise to the

stirred solution of the starting material.

Reaction Monitoring: The progress of the reaction would be monitored by a suitable

analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography

(GC), to determine the point of completion.

Workup: Once the reaction is complete, the mixture would be "worked up" to isolate the

crude product. This typically involves quenching any remaining reactive reagents, followed

by extraction with an organic solvent, and washing with water and brine to remove impurities.
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Purification: The crude product would then be purified to remove any unreacted starting

materials and byproducts. Common purification techniques for this type of compound include

column chromatography on silica gel or recrystallization from a suitable solvent system.

Important Note: The specific reaction conditions, including temperature, reaction time, and the

choice of solvent and brominating agent, would need to be optimized to achieve the desired

product with good yield and purity. Safety precautions, such as working in a well-ventilated

fume hood and wearing appropriate personal protective equipment, are essential when

handling bromine and other hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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